Cas no 1044501-41-8 (1-(4-Methylbenzyl)pyridine-2(1H)-one)

1-(4-Methylbenzyl)pyridine-2(1H)-one structure
1044501-41-8 structure
Product Name:1-(4-Methylbenzyl)pyridine-2(1H)-one
CAS No:1044501-41-8
MF:C13H13NO
MW:199.248423337936
CID:2861611
Update Time:2023-08-10

1-(4-Methylbenzyl)pyridine-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylbenzyl)pyridine-2(1H)-one
    • 1-[(4-methylphenyl)methyl]-1,2-dihydropyridin-2-one
    • Z91644114
    • Inchi: 1S/C13H13NO/c1-11-5-7-12(8-6-11)10-14-9-3-2-4-13(14)15/h2-9H,10H2,1H3
    • InChI Key: HILNDYIXLVANLC-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=CN1CC1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 285
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.3

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